Cas no 785755-30-8 (methyl 2-amino-2-(1H-indol-5-yl)acetate)

• Product Name: methyl 2-amino-2-(1H-indol-5-yl)acetate
• CAS No: 785755-30-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6509607
• PubChem ID: 130059375
• Update Time: 2025-05-19

methyl 2-amino-2-(1H-indol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(1H-indol-5-yl)acetate
• 1H-Indole-5-acetic acid, α-amino-, methyl ester

• Inchi： 1S/C11H12N2O2/c1-15-11(14)10(12)8-2-3-9-7(6-8)4-5-13-9/h2-6,10,13H,12H2,1H3
• InChI Key： BEOFWANMMORLLH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(N)C(OC)=O)C=C2)C=C1

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 372.2±27.0 °C(Predicted)
• pka: 16.81±0.30(Predicted)

Additional information on methyl 2-amino-2-(1H-indol-5-yl)acetate

Methyl 2-Amino-2-(1H-Indol-5-Yl)Acetate: A Comprehensive Overview

Methyl 2-amino-2-(1H-indol-5-yl)acetate, identified by the CAS number 785755-30-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as methyl indole acetate derivative, has garnered attention due to its unique structural properties and potential applications in drug discovery and development.

The molecular structure of methyl 2-amino-2-(1H-indol-5-yl)acetate consists of an indole ring system, which is a heterocyclic aromatic compound, attached to an amino group and a methyl ester moiety. The indole ring, a bicyclic structure comprising a benzene ring fused with a pyrrole ring, is known for its versatile reactivity and biological activity. The presence of the amino group and the methyl ester further enhances the compound's functional diversity, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of methyl indole acetate derivatives in medicinal chemistry. Researchers have explored their role as scaffolds for designing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. For instance, the indole moiety in such compounds has been shown to exhibit anti-inflammatory properties by modulating key inflammatory pathways such as COX-2 and NF-kB.

In terms of synthesis, methyl 2-amino-2-(1H-indol-5-yl)acetate can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. One notable approach involves the use of microwave-assisted synthesis, which has been demonstrated to significantly enhance reaction efficiency and yield high-purity products. This method has been particularly useful in the context of combinatorial chemistry, where rapid synthesis of diverse analogs is required for screening purposes.

The biological evaluation of methyl indole acetate derivatives has revealed promising results in preclinical models. For example, studies have shown that certain analogs possess potent anti-proliferative activity against various cancer cell lines, potentially through mechanisms involving apoptosis induction or inhibition of key oncogenic pathways. Additionally, these compounds have demonstrated neuroprotective effects in models of Alzheimer's disease, suggesting their potential utility in treating neurodegenerative conditions.

From an analytical standpoint, the characterization of methyl 2-amino-2-(1H-indol-5-yli acetate) typically involves advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These methods enable precise determination of the compound's molecular structure and purity, ensuring its suitability for further research or development.

In conclusion, methyl 2-amino-2-(1H-indol-5-yli acetate) represents a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structural features and promising biological profiles make it a subject of continued interest among researchers in academia and industry alike.